2-(3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[3-methyl-5-(morpholine-4-carbonyl)pyrazol-1-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C19H24N4O3/c1-14-12-17(19(25)22-8-10-26-11-9-22)23(21-14)13-18(24)20-15(2)16-6-4-3-5-7-16/h3-7,12,15H,8-11,13H2,1-2H3,(H,20,24)
• InChI Key: UOBNIILSCUFDGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCOCC2)CC(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

2-(3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(1-phenylethyl)acetamide is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
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Scientific Research Applications

Novel Co(II) and Cu(II) Coordination Complexes

A study focused on the synthesis and characterization of pyrazole-acetamide derivatives, leading to the creation of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity through various in vitro assays, highlighting their potential as novel antioxidants in scientific research and applications. This suggests a possible application of the compound in the development of antioxidant agents or in studies exploring oxidative stress-related pathways (Chkirate et al., 2019).

Antimicrobial and Hemolytic Activity

Research involving 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives revealed their antimicrobial and hemolytic activity. This study suggests the therapeutic potential of such compounds, including those related to the specified chemical structure, in developing new antimicrobial agents with low toxicity. The compounds demonstrated variable activity against selected microbial species, indicating their relevance in antimicrobial drug research (Gul et al., 2017).

DNA and Protein Binding Studies

Another area of application involves the binding interactions with DNA and proteins. Novel paracetamol derivatives, which include functionalities similar to the specified chemical, were synthesized and their interactions with calf thymus DNA and Bovine Serum Albumin (BSA) were studied. The findings indicate potential applications in understanding drug-DNA/protein interactions, which is crucial for drug development and understanding the molecular basis of drug action (Raj, 2020).

Antifungal Agents

Derivatives similar to 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as potent antifungal agents, showing activity against Candida and Aspergillus species. The development of such compounds was guided by enhancing plasmatic stability while maintaining in vitro antifungal efficacy. This suggests the potential use of the specified chemical compound in the development of new antifungal medications or as a basis for studying fungal infections (Bardiot et al., 2015).